Cas no 1419101-32-8 (5-Methylpyrimidine-2-carboxamidine hydrochloride)
5-Methylpyrimidine-2-carboxamidine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 5-Methylpyrimidine-2-carboxamidine hydrochloride
- 5-METHYLPYRIMIDINE-2-CARBOXAMIDINE HCL
- 5-methylpyrimidine-2-carboximidamide hydrochloride
- 5-methylpyrimidine-2-carboximidamide
- 1419101-32-8
- CS-0055366
- 5-Methylpyrimidine-2-carboxamidinehydrochloride
- P13828
- PB37310
- SB10827
- 5-methylpyrimidine-2-carboximidamide;hydrochloride
-
- Inchi: 1S/C6H8N4.ClH/c1-4-2-9-6(5(7)8)10-3-4;/h2-3H,1H3,(H3,7,8);1H
- InChI Key: HZJGUJRIICPVAD-UHFFFAOYSA-N
- SMILES: Cl.C1(C(N)=N)N=CC(C)=CN=1
Computed Properties
- Exact Mass: 172.0515740g/mol
- Monoisotopic Mass: 172.0515740g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 126
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 75.6Ų
5-Methylpyrimidine-2-carboxamidine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM321236-1g |
5-Methylpyrimidine-2-carboxamidine hydrochloride |
1419101-32-8 | 95% | 1g |
$1252 | 2022-09-03 | |
| Chemenu | CM321236-100mg |
5-Methylpyrimidine-2-carboxamidine hydrochloride |
1419101-32-8 | 95% | 100mg |
$910 | 2023-02-02 | |
| Chemenu | CM321236-250mg |
5-Methylpyrimidine-2-carboxamidine hydrochloride |
1419101-32-8 | 95% | 250mg |
$1365 | 2023-02-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1126006-100mg |
5-Methylpyrimidine-2-carboximidamide hydrochloride |
1419101-32-8 | 98% | 100mg |
¥3358.00 | 2023-11-21 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1126006-250mg |
5-Methylpyrimidine-2-carboximidamide hydrochloride |
1419101-32-8 | 98% | 250mg |
¥4651.00 | 2023-11-21 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1126006-500mg |
5-Methylpyrimidine-2-carboximidamide hydrochloride |
1419101-32-8 | 98% | 500mg |
¥7749.00 | 2023-11-21 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1126006-1g |
5-Methylpyrimidine-2-carboximidamide hydrochloride |
1419101-32-8 | 98% | 1g |
¥12509.00 | 2023-11-21 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1126006-5g |
5-Methylpyrimidine-2-carboximidamide hydrochloride |
1419101-32-8 | 98% | 5g |
¥37527.00 | 2023-11-21 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD315250-1g |
5-Methylpyrimidine-2-carboxamidine hydrochloride |
1419101-32-8 | 98+% | 1g |
¥8190.0 | 2023-04-02 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB05414-1-100.0mg |
5-methylpyrimidine-2-carboxamidine;hydrochloride |
1419101-32-8 | 95% | 100.0mg |
¥2052.0000 | 2025-04-12 |
5-Methylpyrimidine-2-carboxamidine hydrochloride Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
Additional information on 5-Methylpyrimidine-2-carboxamidine hydrochloride
Comprehensive Overview of 5-Methylpyrimidine-2-carboxamidine hydrochloride (CAS No. 1419101-32-8): Properties, Applications, and Industry Insights
5-Methylpyrimidine-2-carboxamidine hydrochloride (CAS No. 1419101-32-8) is a specialized organic compound gaining traction in pharmaceutical and biochemical research due to its unique structural features. This pyrimidine derivative is characterized by a methyl group at the 5-position and a carboxamidine moiety, which enhances its reactivity and binding affinity. The hydrochloride salt form improves solubility, making it ideal for drug discovery and medicinal chemistry applications. Researchers are increasingly exploring its potential as a building block for kinase inhibitors and antiviral agents, aligning with the growing demand for small-molecule therapeutics.
The compound’s molecular structure (C6H9N4·HCl) features a pyrimidine core, a scaffold frequently utilized in FDA-approved drugs. Its hydrogen-bonding capacity and planar geometry enable interactions with biological targets, such as enzymes and receptors. Recent studies highlight its role in optimizing ADME properties (Absorption, Distribution, Metabolism, Excretion) of lead compounds, a critical focus area in preclinical development. With the rise of AI-driven drug design, computational models often prioritize heterocyclic compounds like 5-Methylpyrimidine-2-carboxamidine hydrochloride for virtual screening libraries.
In the context of green chemistry, synthetic routes for this compound are being refined to reduce waste and improve yields. A 2023 Journal of Organic Chemistry study emphasized its utility in microwave-assisted synthesis, a technique gaining popularity for its efficiency. The compound’s stability under physiological conditions also makes it a candidate for prodrug development, addressing challenges in oral bioavailability—a frequent search query among pharmaceutical researchers.
Beyond therapeutics, 5-Methylpyrimidine-2-carboxamidine hydrochloride is investigated in agrochemical research for designing novel crop protection agents. Its mode of action parallels certain plant growth regulators, sparking interest in sustainable agriculture. Additionally, its fluorescence properties are explored for bioimaging probes, a hot topic in diagnostics and molecular biology forums.
Quality control of CAS No. 1419101-32-8 involves advanced analytical techniques like HPLC and LC-MS, ensuring compliance with ICH guidelines. Suppliers often highlight its >98% purity, a key metric for high-throughput screening (HTS) workflows. As the generic drug market expands, intermediates like this compound are critical for cost-effective API synthesis.
In summary, 5-Methylpyrimidine-2-carboxamidine hydrochloride exemplifies the intersection of structure-activity relationships and industrial demand. Its versatility across life sciences positions it as a valuable asset for researchers tackling global health challenges, from infectious diseases to precision medicine.
1419101-32-8 (5-Methylpyrimidine-2-carboxamidine hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)